![molecular formula C6H3BrN2OS B6226405 5-bromoimidazo[2,1-b][1,3]thiazole-2-carbaldehyde CAS No. 2166571-24-8](/img/no-structure.png)
5-bromoimidazo[2,1-b][1,3]thiazole-2-carbaldehyde
Overview
Description
5-bromoimidazo[2,1-b][1,3]thiazole-2-carbaldehyde is a heterocyclic compound . It is a derivative of imidazo[2,1-b]thiazole, a class of compounds that have been found to have interesting chemical and biological properties .
Synthesis Analysis
The synthesis of imidazo[2,1-b]thiazole derivatives has been a subject of research in medicinal chemistry . A catalyst-free microwave-assisted procedure for synthesizing these compounds in green media has been developed . The transformation provided rapid access to functionalized benzo[d]imidazo[2,1-b]thiazoles under mild transition-metal-free conditions .Molecular Structure Analysis
The molecular structure of 5-bromoimidazo[2,1-b][1,3]thiazole-2-carbaldehyde is characterized by a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . In silico molecular docking approaches have been carried out to investigate the efficacy of related compounds .Chemical Reactions Analysis
Thiazole aldehyde derivatives, such as 2-Thiazolecarboxaldehyde, have been known to undergo Baylis–Hillman reaction with methyl acrylate catalyzed by DABCO (1,4-diazabicyclo [2.2.2]octane) .Mechanism of Action
While the specific mechanism of action for 5-bromoimidazo[2,1-b][1,3]thiazole-2-carbaldehyde is not mentioned in the sources, related imidazo[2,1-b]thiazole-based chalcone derivatives have been tested for their anticancer activities . These compounds exhibited cytotoxic activity on cancer cells .
It is stored at a temperature of 4 degrees Celsius .
Safety and Hazards
Future Directions
The development of new anticancer drugs that are more selective for cancer cells is a major challenge for researchers . The heterocyclic compounds containing nitrogen, oxygen, or sulfur, such as 5-bromoimidazo[2,1-b][1,3]thiazole-2-carbaldehyde, form a group of products with interesting chemical and biological properties . These compounds could potentially be used in the development of new anticancer drugs .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromoimidazo[2,1-b][1,3]thiazole-2-carbaldehyde involves the reaction of 2-aminothiazole with 5-bromoisatin followed by oxidation to form the desired product.", "Starting Materials": [ "2-aminothiazole", "5-bromoisatin", "Oxidizing agent (e.g. potassium permanganate, hydrogen peroxide)" ], "Reaction": [ "Step 1: 2-aminothiazole is reacted with 5-bromoisatin in the presence of a suitable solvent (e.g. DMF, DMSO) and a base (e.g. potassium carbonate) to form the intermediate 5-bromoimidazo[2,1-b][1,3]thiazole.", "Step 2: The intermediate is then oxidized using an oxidizing agent (e.g. potassium permanganate, hydrogen peroxide) to form the final product, 5-bromoimidazo[2,1-b][1,3]thiazole-2-carbaldehyde." ] } | |
CAS RN |
2166571-24-8 |
Product Name |
5-bromoimidazo[2,1-b][1,3]thiazole-2-carbaldehyde |
Molecular Formula |
C6H3BrN2OS |
Molecular Weight |
231.1 |
Purity |
95 |
Origin of Product |
United States |
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